Cas no 1152947-55-1 (5,7-dichloro-2lambda4,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 5,7-dichloro-2lambda4,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 1152947-55-1
• MF: C₆H₃Cl₂N₃O₂S₂
• MW: 284.142915964127
• MDL: MFCD11650696
• CID: 5242139
• PubChem ID: 43173621
• Update Time: 2025-06-08

5,7-dichloro-2lambda4,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-4-sulfonamide, 5,7-dichloro-
• 5,7-Dichloro-1h-2lambda4-benzo[c][1,2,5]thiadiazole-4-sulfonamide
• 5,7-dichloro-2lambda4,1,3-benzothiadiazole-4-sulfonamide

• MDL： MFCD11650696
• Inchi： 1S/C6H3Cl2N3O2S2/c7-2-1-3(8)6(15(9,12)13)5-4(2)10-14-11-5/h1H,(H2,9,12,13)
• InChI Key： DFZHIGLFSWBHBP-UHFFFAOYSA-N
• SMILES： N1=C2C(Cl)=CC(Cl)=C(S(N)(=O)=O)C2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5,7-dichloro-2lambda4,1,3-benzothiadiazole-4-sulfonamide

5,7-Dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide: A Comprehensive Overview

5,7-Dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide (CAS No. 1152947-55-1) is a compound that has garnered significant attention in the fields of chemistry and medicinal research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide.

Chemical Structure and Properties:

5,7-Dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide is characterized by its distinctive benzothiadiazole core with two chlorine atoms at the 5 and 7 positions and a sulfonamide group at the 4 position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The chlorine atoms enhance the lipophilicity of the compound, which can influence its bioavailability and cellular uptake. The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, contributing to the compound's biological activity.

The molecular formula of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide is C₈H₄Cl₂N₃O₂S₂, with a molecular weight of approximately 289.16 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods:

The synthesis of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide can be achieved through various routes. One common method involves the reaction of 2-amino-5-chlorobenzenesulfonyl chloride with 3-chloroaniline in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution followed by cyclization to form the benzothiadiazole ring. Another approach involves the condensation of 5-chloro-2-thiophenecarboxaldehyde with thiourea to form an intermediate thiadiazole derivative, which is then sulfonated to yield the final product.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing benzothiadiazoles. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production.

Biological Activities:

5,7-Dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide has been extensively studied for its biological activities. One of its most notable properties is its antimicrobial activity against a wide range of bacteria and fungi. Studies have shown that this compound exhibits potent inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antimicrobial agents.

In addition to its antimicrobial properties, 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide has also demonstrated antiviral activity against several viral strains. Research has indicated that it can inhibit viral replication by interfering with key viral enzymes or disrupting viral entry into host cells. This makes it a potential lead compound for developing antiviral drugs.

The anticancer potential of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide has also been explored in preclinical studies. It has been shown to induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating brain tumors.

Clinical Applications:

The diverse biological activities of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide have led to its evaluation in various clinical settings. In antimicrobial therapy, it has shown promise as a broad-spectrum antibiotic that can combat multidrug-resistant bacterial infections. Its antiviral activity has been explored in the context of viral infections such as influenza and HIV.

In cancer therapy, preclinical studies have demonstrated that 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide-based drugs can effectively target cancer cells while sparing normal tissues. This selective toxicity is crucial for minimizing side effects associated with conventional chemotherapy.

FUTURE DIRECTIONS AND RESEARCH ADVANCEMENTS:

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of 5,7-dichloro-2λ⁴,1,3-benzothiadiazole-4-sulfonamide. Advances in computational chemistry and molecular modeling are being used to predict binding affinities and optimize lead compounds for improved potency and selectivity.

Clinical trials are underway to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results are promising, but more extensive studies are needed to fully understand its therapeutic potential.

In conclusion,5 , 7 -d ich lor o - 2 λ ^ { 4 } , 1 , 3 - b en z oth iad iazol e - 4 - s ul fonam ide strong > (CAS No . 1 15 29 47 - 5 5 - 1 ) is a multifaceted compound with significant potential in medicinal chemistry . Its unique chemical structure , coupled with diverse biological activities , makes it an exciting area of research . As ongoing studies continue to uncover new insights , it is likely that this compound will play an increasingly important role in developing novel therapeutic agents . p >